Cas no 877679-22-6 (2-Piperazinone,1-(4-bromophenyl)-)

• Product Name: 2-Piperazinone,1-(4-bromophenyl)-
• CAS No: 877679-22-6
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• MDL: MFCD06658381
• CID: 710110
• PubChem ID: 50999171
• Update Time: 2025-04-19

2-Piperazinone,1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,1-(4-bromophenyl)-
• 1-(4-bromophenyl)-2-methylenepiperazine
• 1-(4-bromo-phenyl)-piperazin-2-one
• 1-(4-bromophenyl)piperazin-2-one
• 1-(4-Bromophenyl)-2-piperazinone
• 2-Piperazinone,1-(4-bromophenyl)
• CKB67922
• AKOS022557139
• CS-0199798
• DTXSID30679440
• A862424
• WORBLAPBQYNWAU-UHFFFAOYSA-N
• MFCD06658381
• FT-0726635
• SCHEMBL3667484
• AB25794
• 877679-22-6
• DB-077098

• MDL： MFCD06658381
• Inchi： 1S/C10H11BrN2O/c11-8-1-3-9(4-2-8)13-6-5-12-7-10(13)14/h1-4,12H,5-7H2
• InChI Key： WORBLAPBQYNWAU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CNCC1)=O

Computed Properties

• Exact Mass: 254.00500
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 1.77910

2-Piperazinone,1-(4-bromophenyl)- Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines